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Compound of Interest

Compound Name: (+)-Lactacystin Allyl Ester

Cat. No.: B15351983

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling (+)-Lactacystin Allyl Ester. The following procedures are
based on standard laboratory safety protocols for handling novel chemical compounds where
comprehensive toxicity data may not be available. A precautionary approach is strongly

advised.
Chemical and Physical Properties
Property Value
Molecular Formula C1sH2s8N207S
Molecular Weight 416.49 g/mol
Physical Description White Solid
N Soluble in Chloroform, Dichloromethane, and
Solubility
DMSO
Store at 2-8°C, protected from air and light.
Storage

Refrigerate or freeze.[1]

Personal Protective Equipment (PPE)

Given the absence of a specific Safety Data Sheet (SDS) for (+)-Lactacystin Allyl Ester, a
conservative approach to PPE is mandatory to minimize exposure. The following PPE should
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be worn at all times when handling the compound:

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are
required.

e Hand Protection: Nitrile gloves are recommended. Ensure to change gloves immediately if
they become contaminated.

» Body Protection: A laboratory coat must be worn and fully buttoned. For procedures with a
higher risk of splashes or aerosol generation, consider using a chemically resistant apron
over the lab coat.

» Respiratory Protection: While a standard fume hood should provide adequate ventilation, a
NIOSH-approved respirator may be necessary for handling larger quantities or if there is a
risk of aerosolization.

Operational Plan for Safe Handling

This step-by-step protocol outlines the safe handling of (+)-Lactacystin Allyl Ester from
receipt to use in experiments.

» Receiving and Storage:

o

Upon receipt, visually inspect the container for any signs of damage or leakage.

[¢]

Verify that the container is properly labeled.

[¢]

Record the date of receipt on the container.

o

Store the compound in a designated, well-ventilated, and clearly marked area at 2-8°C,
protected from air and light.[1]

e Preparation for Use:

o All handling of the solid compound and preparation of solutions must be conducted in a
certified chemical fume hood.
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o Before handling, ensure that an appropriate chemical spill kit and emergency eyewash
station/shower are readily accessible.

o Lay down absorbent, disposable bench paper in the work area to contain any potential
spills.

e Weighing and Solution Preparation:
o To avoid inhalation of dust, carefully weigh the solid compound in the fume hood.
o Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.
o When preparing solutions, slowly add the solvent to the solid to avoid splashing.

o Ensure the chosen solvent (e.g., Chloroform, Dichloromethane, DMSO) is compatible with
the experimental procedure and other reagents.

o Experimental Use:
o Keep all containers with (+)-Lactacystin Allyl Ester sealed when not in use.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

o After use, decontaminate all non-disposable equipment that came into contact with the
compound.

Disposal Plan
Proper disposal of (+)-Lactacystin Allyl Ester and associated waste is crucial to prevent
environmental contamination and ensure laboratory safety.

o Waste Segregation:

o All disposable items that have come into contact with (+)-Lactacystin Allyl Ester (e.g.,
gloves, weighing paper, pipette tips, bench paper) must be collected in a dedicated, clearly
labeled hazardous waste container.
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o Unused solid compound and solutions should be collected in a separate, sealed, and
clearly labeled hazardous waste container.

o Waste Storage:

o Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from incompatible materials.

o Waste Disposal:

o All waste must be disposed of through the institution's official hazardous waste
management program.

o Follow all local, state, and federal regulations for the disposal of chemical waste. Do not
dispose of (+)-Lactacystin Allyl Ester down the drain.

Safe Handling Workflow
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Caption: Workflow for the safe handling of (+)-Lactacystin Allyl Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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